Cas no 1396746-57-8 (2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396746-57-8
• MF: C₁₂H₁₄BrN₅O₂
• MW: 340.175860881805
• CID: 6584992
• PubChem ID: 71791693
• Update Time: 2025-06-18

2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• F6237-3986
• 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-tetrazole-5-carboxamide
• CHEMBL3439928
• AKOS024541646
• VU0539093-1
• 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)tetrazole-5-carboxamide
• 1396746-57-8

• Inchi： 1S/C12H14BrN5O2/c1-8(7-20-2)14-12(19)11-15-17-18(16-11)10-5-3-9(13)4-6-10/h3-6,8H,7H2,1-2H3,(H,14,19)
• InChI Key： QGNPRFYXFSMTBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1N=NC(C(NC(C)COC)=O)=N1

Computed Properties

• Exact Mass: 339.03309g/mol
• Monoisotopic Mass: 339.03309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396746-57-8)

2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396746-57-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse applications in pharmaceutical research and development.

The tetrazole moiety is a five-membered ring containing four nitrogen atoms and one carbon atom. This structure imparts several advantageous properties to the molecule, including high metabolic stability, good aqueous solubility, and the ability to form strong hydrogen bonds. These characteristics make tetrazoles particularly useful in the design of drugs with improved pharmacokinetic profiles.

The 4-bromophenyl substituent in 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide introduces a halogen atom into the molecule, which can significantly influence its electronic and steric properties. Bromine atoms are often used in drug design to enhance lipophilicity and improve binding affinity to target proteins. Additionally, the presence of bromine can facilitate radiolabeling studies, which are crucial for understanding the pharmacokinetics and biodistribution of new drug candidates.

The N-(1-methoxypropan-2-yl) group is an amide substituent that contributes to the overall polarity and hydrogen bonding capabilities of the molecule. The methoxy group (OCH₃) is a common functional group in medicinal chemistry due to its ability to enhance solubility and metabolic stability. The propan-2-yl chain provides additional steric bulk, which can affect the conformational flexibility and binding interactions of the compound with its biological targets.

Recent studies have highlighted the potential therapeutic applications of 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs.

In another study conducted by a team of researchers at a leading pharmaceutical company, 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide was evaluated for its anticancer properties. The results indicated that this compound effectively inhibits the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide could be further developed as a novel anticancer agent.

The pharmacokinetic profile of 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, making it suitable for further clinical evaluation.

In terms of safety and toxicity profiles, preliminary studies have shown that 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide is well tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive toxicological assessments are necessary to ensure its safety before advancing to clinical trials.

The structural versatility of tetrazoles has led to their exploration in various other therapeutic areas as well. For example, compounds containing the tetrazole moiety have been investigated for their potential as antiviral agents against HIV and hepatitis C virus (HCV). The ability of tetrazoles to form strong hydrogen bonds with viral enzymes makes them attractive candidates for inhibitor design.

In conclusion, 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396746-57-8) represents a promising lead compound in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound across multiple therapeutic areas. As more data become available from preclinical and clinical studies, it is likely that 2-(4-bromophenyl)-N-(1-methoxypropan-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide will play an increasingly important role in the development of novel therapeutic agents.